Cas no 122775-18-2 (3-Hydroxy-propanenitrile-2,2,3,3-d4)

3-Hydroxy-propanenitrile-2,2,3,3-d4 is a deuterated analog of 3-hydroxypropanenitrile, where four hydrogen atoms are replaced with deuterium at the 2,2,3,3 positions. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. The deuterium substitution also minimizes metabolic interference in tracer studies, making it valuable for investigating reaction mechanisms and metabolic pathways. Its high isotopic purity ensures reliable data in kinetic and mechanistic research. The compound is particularly useful in pharmaceutical and biochemical applications, where labeled intermediates are critical for tracking molecular transformations with minimal background noise.

3-Hydroxy-propanenitrile-2,2,3,3-d4 structure

122775-18-2 structure

Product Name:3-Hydroxy-propanenitrile-2,2,3,3-d4

CAS No:122775-18-2

MF:C₃H₅NO

MW:75.1025474071503

CID:137585

PubChem ID:12263232

Update Time:2025-06-07

3-Hydroxy-propanenitrile-2,2,3,3-d4 Chemical and Physical Properties

Names and Identifiers

- Propanenitrile-2,2,3,3-d4,3-hydroxy- (9CI)
- 3-HYDROXYPROPIONONITRILE-2,2,3,3-D4
- 3-HYDROXYPROPIONITRILE-2,2,3,3-D4
- 3-?Hydroxy-propanenitrile-?2,?2,?3,?3-?d4
- 2,2,3,3-tetradeuterio-3-hydroxypropanenitrile
- AKOS015911142
- 122775-18-2
- Propanenitrile-2,2,3,3-d4,3-hydroxy-(9ci)
- DTXSID60483017
- 3-Hydroxypropionitrile-2,2,3,3-d4, 98 atom % D
- 3-Hydroxy-propanenitrile-2,2,3,3-d4
- Inchi： 1S/C3H5NO/c4-2-1-3-5/h5H,1,3H2/i1D2,3D2
- InChI Key： WSGYTJNNHPZFKR-VEPVEJTGSA-N
- SMILES： OC([2H])([2H])C([2H])([2H])C#N

Computed Properties

Exact Mass: 79.08731
Monoisotopic Mass: 75.062220767g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 51.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 44Å²

Experimental Properties

Density: 1.041 g/mL at 25 °C
Melting Point: -46 °C
Boiling Point: 228 °C(lit.)
Flash Point: 113 °C
PSA: 44.02

3-Hydroxy-propanenitrile-2,2,3,3-d4 Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36
RTECS：MU5250000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26-36

3-Hydroxy-propanenitrile-2,2,3,3-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H951001-2.5mg	3-Hydroxy-propanenitrile-2,2,3,3-d4	122775-18-2	2.5mg	$87.00	2023-05-18
TRC	H951001-5mg	3-Hydroxy-propanenitrile-2,2,3,3-d4	122775-18-2	5mg	$138.00	2023-05-18
TRC	H951001-10mg	3-Hydroxy-propanenitrile-2,2,3,3-d4	122775-18-2	10mg	$236.00	2023-05-18
TRC	H951001-25mg	3-Hydroxy-propanenitrile-2,2,3,3-d4	122775-18-2	25mg	$557.00	2023-05-18
TRC	H951001-50mg	3-Hydroxy-propanenitrile-2,2,3,3-d4	122775-18-2	50mg	$ 800.00	2023-09-07
TRC	H951001-100mg	3-Hydroxy-propanenitrile-2,2,3,3-d4	122775-18-2	100mg	$1860.00	2023-05-18